4,4-Dichloro-3,5-diphenyl-4,5-dihydro-5-isoxazolol

• IUPAC Name: 4,4-dichloro-3,5-diphenyl-1,2-oxazol-5-ol
• InChI: InChI=1S/C15H11Cl2NO2/c16-14(17)13(11-7-3-1-4-8-11)18-20-15(14,19)12-9-5-2-6-10-12/h1-10,19H
• InChI Key: FTRQKNOKNVOAOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(C2(Cl)Cl)(C3=CC=CC=C3)O
• Molecular Formula: C15H11Cl2NO2
• DSSTOX Substance ID: DTXSID001333256
• Molecular Weight: 308.2 g/mol
• Solubility: 13.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 79344-05-1

Description

4,4-Dichloro-3,5-diphenyl-4,5-dihydro-5-isoxazolol, commonly referred to as DDI, is a synthetic compound with a wide range of applications in scientific research. It is a derivative of isoxazole and is known for its unique properties. It is used for a variety of purposes, ranging from its use as a pharmaceutical agent to its use as a reagent in organic synthesis. The compound has been studied extensively and has been found to possess a number of biochemical and physiological effects.

Scientific Research Applications

Crystallography and Structural Studies

• . It crystallizes in a monoclinic lattice and exhibits specific atomic coordinates and displacement parameters. Researchers use such structural information to understand molecular interactions, packing arrangements, and bonding patterns.

Antimicrobial Activity

• . These compounds were tested against bacteria such as Bacillus subtilis, Escherichia coli, Clostridium tetani, Streptococcus pneumoniae, and Salmonella typhi. Investigating their efficacy against pathogens is crucial for drug development.

Mechanistic Insights

• . Understanding the reaction pathways, intermediates, and catalyst behavior provides valuable insights for designing efficient synthetic routes and optimizing conditions.